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Compound of Interest

Compound Name: Acetylsventenic acid

Cat. No.: B13737863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information and general laboratory

best practices for handling Acetylsventenic acid. A comprehensive Material Safety Data

Sheet (MSDS) with complete toxicological data for this compound is not publicly available.

Users must exercise extreme caution and perform their own risk assessment before handling

this substance. The protocols outlined below are illustrative and should be adapted to specific

experimental needs and institutional safety guidelines.

Chemical Identification and Physical Properties
Acetylsventenic acid is a terpenoid compound. While detailed physical and chemical

properties are not extensively documented in readily available literature, the following

information has been compiled from supplier data sheets.
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Property Value Source

CAS Number 126737-42-6

Molecular Formula C₂₂H₃₂O₄

Molecular Weight 360.5 g/mol

Appearance
Powder (Appearance may vary

by supplier)

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate.

Safety and Hazard Information
Warning: Comprehensive toxicological information for Acetylsventenic acid is unavailable. In

the absence of data, this compound should be handled as a potentially hazardous substance.

All operations should be conducted within a certified chemical fume hood, and appropriate

personal protective equipment (PPE) must be worn.

Table 2: Toxicological Data Summary

Metric Value Species Route

LD50 (Oral) No data available - -

LD50 (Dermal) No data available - -

LC50 (Inhalation) No data available - -

Carcinogenicity
No data available

(IARC, NTP)
- -

Mutagenicity No data available - -

Teratogenicity No data available - -

Source: Based on publicly available MSDS which indicates no available data.
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First Aid Measures
Exposure Route Procedure

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention if irritation develops.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Handling and Storage
Proper handling and storage are crucial to maintain personnel safety and compound integrity.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the mandatory PPE sequence before handling

Acetylsventenic acid.

Enter Lab Space Wear Chemical
Resistant Lab Coat

Step 1 Wear Chemical
Safety Goggles

Step 2 Wear Nitrile Gloves
(Double-gloving recommended)

Step 3 Work Inside Fume HoodProceed

Click to download full resolution via product page

Caption: Required PPE workflow for handling Acetylsventenic acid.

Storage Conditions
To ensure stability, Acetylsventenic acid should be stored under the following conditions:
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Parameter Recommended Condition

Temperature -20°C (Desiccate)

Atmosphere
Store under an inert atmosphere (e.g., Argon or

Nitrogen) if possible.

Light
Protect from light by using an amber vial or by

storing it in a dark location.

Container A tightly sealed vial.

Note: Before use, it is recommended to allow the vial to warm to room temperature for at least

one hour before opening to prevent condensation.

Experimental Protocols
The following protocols are generalized for handling a powdered chemical compound with

unknown toxicity and limited solubility in aqueous solutions.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol details the steps to prepare a concentrated stock solution for use in biological

assays. All steps must be performed in a chemical fume hood.
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Pre-Weighing

Weighing (in Fume Hood)

Solubilization

Storage

Allow Acetylsventenic acid
vial to reach room temp.

Tare analytical balance
with weigh boat

Weigh 3.605 mg of
Acetylsventenic acid

Transfer powder to a
sterile 1.5 mL microtube

Add 1.0 mL of
anhydrous DMSO

Vortex until fully dissolved
(may require gentle warming)

Visually confirm no
particulate matter remains

Aliquot into single-use
tubes to avoid freeze-thaw

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution in DMSO.
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Methodology:

Preparation: Allow the vial containing Acetylsventenic acid to equilibrate to room

temperature before opening.

Weighing: Inside a chemical fume hood, carefully weigh 3.605 mg of the compound using a

calibrated analytical balance.

Transfer: Quantitatively transfer the weighed powder into a sterile microcentrifuge tube.

Solubilization: Add 1.0 mL of anhydrous, high-purity DMSO to the tube.

Mixing: Securely cap the tube and vortex thoroughly. Gentle warming (e.g., 37°C water bath)

may be required to facilitate dissolution.

Verification: Visually inspect the solution to ensure it is clear and free of any solid

particulates.

Storage: Create single-use aliquots to minimize freeze-thaw cycles and store them at -20°C

for short-term use or -80°C for long-term storage.

Spill Response Protocol
Immediate and correct response to a spill is critical. The following decision tree outlines the

appropriate actions.
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Spill of Powder
or Solution

Is spill contained
in fume hood?

Is spill minor?
(<100 mg powder or <10 mL solution)

No

Use spill kit inside hood.
Decontaminate surfaces.

Dispose of waste as hazardous.

Yes

Alert personnel & Evacuate area.
Contact institutional EHS.

No

Use appropriate spill kit.
Absorb liquid or cover powder.

Wipe area with detergent & water.

Yes

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

To cite this document: BenchChem. [Application Notes and Protocols for Acetylsventenic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13737863#safety-and-handling-procedures-for-
acetylsventenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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